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Compound of Interest

Compound Name: GC813

Cat. No.: B1192734

This technical support center provides researchers, scientists, and material engineers with
comprehensive information regarding the wear characteristics and properties of GC-813CT, a
tungsten carbide grade.

Frequently Asked Questions (FAQS)
What is GC-813CT?

GC-813CT is a premium, corrosion-resistant grade of tungsten carbide produced by General
Carbide.[1][2][3] It features a multi-grain carbide matrix with a medium cobalt binder content,
enhanced with tantalum carbide and chromium carbide.[1][2][3] This composition is designed to
offer an excellent balance of wear resistance and impact resistance.[2]

What are the primary applications of GC-813CT?

Due to its unique properties, GC-813CT is typically used in applications such as lamination
tooling, stamping punches, dies, and powder metal tooling.[1][2][3]

What is the role of the different components in GC-813CT?

e Tungsten Carbide (WC): Forms the hard, wear-resistant matrix. GC-813CT uses a mixed
grain size of 1.0 and 4.5 microns.[3]

o Cobalt (Co): Acts as a binder, providing toughness and impact resistance.[2][3]
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Tantalum Carbide (TaC): Significantly improves resistance to galling, which is common when
working with materials like cold-rolled or stainless steels. It also enhances thermal edge
deformation resistance.[1][2][3]

Chromium Carbide (Cr3C2): Provides corrosion resistance, particularly against binder
leaching during processes like Electrical Discharge Machining (EDM). This also helps
prevent latent corrosion on tool surfaces during storage.[1][2][3]

Troubleshooting Guide

Problem: Experiencing premature tool wear or failure.

Is the correct material grade being used for the application? GC-813CT is designed for high-
wear applications with moderate impact. For applications with very heavy impact, a grade
with higher binder content and toughness, such as GC-425CT, might be more suitable.[1]

Is galling a contributing factor? The tantalum carbide in GC-813CT is specifically added to
resist galling. If galling is still observed, it could be due to extreme pressures or
temperatures.

Could corrosion be weakening the tool? The chromium carbide additive in GC-813CT
provides corrosion resistance. However, highly corrosive environments may still affect the
material. A comparative corrosion test showed GC-813CT has improved corrosion resistance
over straight WC-Co grades.[4]

Problem: Issues with Electrical Discharge Machining (EDM) of GC-813CT.

« Is binder leaching occurring? GC-813CT is formulated with chromium carbide to resist binder

leaching during EDM.[1][2][3] If issues persist, machining parameters may need to be
optimized.

Material Properties and Data
Composition
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Component Percentage
Tungsten Carbide (Mixed) 86.5%
Cobalt 10.5%
Tantalum Carbide 2.0%

Other 1.0%

Source:[2][3]

Physical and Mechanical Properties

Property Value ASTM Standard
Hardness, HRA 90.0-91.5 B294
Density, g/cc 14.17 - 14.37 B311
Average Transverse Rupture
_ 460,000 B406
Strength, psi
Typical Porosity A02-B00-C00 B276

Coefficient of Thermal
Expansion (RT-800°C), 10-¢/ 5.87 -
°C

Palmqvist Fracture Toughness,
MN*m~(-3/2)

Source:[2][3][4]

Experimental Protocols

A tribological study was conducted to evaluate the performance of GC-813CT in powder
metallurgy (PM) compaction. The following outlines the general methodology:

Objective: To assess the frictional characteristics of die inserts made from various carbide
grades, including GC-813CT.
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Equipment: A specialized computerized press at the GKN-Europe Technology Center was
used.

Procedure:

Carbide inserts were fabricated from GC-813CT and other grades.

These inserts were assembled into compaction dies.

The dies were installed into the experimental press.

Cylindrical bushings of lubricated iron-based powder were compacted in the die sets.

Frictional forces, including ejection forces, were measured and recorded during the

compaction process.

Results: The study found that PM molding tool sets equipped with die inserts made from GC-
813CT (and GC-613CT) exhibited better tribological characteristics, including lower ejection
forces and smaller frictional losses, compared to other grades.[4]

Visualizations
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Caption: Factors influencing the wear characteristics of GC-813CT.
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Caption: A workflow for selecting GC-813CT based on application needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

